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Compound of Interest

Compound Name: 2-Methyltetrahydrofuran-3-one

Cat. No.: B1294639

Introduction

2-Methyltetrahydrofuran-3-one, also known as coffee furanone, is a heterocyclic organic
compound naturally found in a variety of foods, including coffee, roasted nuts, and beer.[1][2]
Its pleasant sweet, nutty, and caramel-like aroma has led to its widespread use as a flavoring
agent in the food and fragrance industries.[1][3] Beyond its sensory properties, 2-
methyltetrahydrofuran-3-one is a valuable and versatile chiral building block in organic
synthesis, serving as a precursor for a range of fine chemicals, including pharmaceuticals and
agrochemicals.[3] Its utility in synthesis stems from the presence of a ketone functional group
and a chiral center, allowing for a variety of chemical transformations and the construction of
complex molecular architectures.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methyltetrahydrofuran-3-one is
presented in the table below.
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Property Value Reference
CAS Number 3188-00-9 [4]
Molecular Formula CsHsO2 [4]
Molecular Weight 100.12 g/mol [4]

Boiling Point 139 °C [5]

Density 1.034 g/mL at 25 °C

Refractive Index n20/D 1.429

Synthesis of 2-Methyltetrahydrofuran-3-one

Several synthetic routes to 2-methyltetrahydrofuran-3-one have been reported. A common
approach involves the condensation of ethyl lactate and methyl acrylate followed by hydrolysis
and decarboxylation.

Synthetic Workflow for 2-Methyltetrahydrofuran-3-one
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Step 1: Condensation

Ethyl Lactate Methyl Acrylate

(Sodium Hydride, 1,2-Dioxolane, DMSO)

Yield: 75.6%

2-Methyl-4-methoxycarbonyl
tetrahydrofuran-3-one

Step 2: Hydrolysis & Decarboxylation
2-Methyl-4-methoxycarbonyl
tetrahydrofuran-3-one
(5% Hydrochloric Acid, Acetic Acid)

Yield: 83%
(2—Methyltetrahydrofuran—3—on9

Click to download full resolution via product page

Caption: Synthesis of 2-Methyltetrahydrofuran-3-one.

Experimental Protocol: Synthesis of 2-
Methyltetrahydrofuran-3-one

Step 1: Synthesis of 2-Methyl-4-methoxycarbonyltetrahydrofuran-3-one[5]
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e To athree-necked flask, add 4.8 g (0.2 mol) of sodium hydride and 200 mL of 1,2-dioxolane.

» Under vigorous stirring, slowly add 25.0 g (0.21 mol) of ethyl lactate at room temperature
until no more hydrogen gas is released.

e Cool the reaction flask with an ice bath, then add a solution of 21.0 g (0.24 mol) of methyl
methacrylate in 30 mL of DMSO.

« Stir for 15 minutes, then remove the ice bath and continue stirring at room temperature for 2
hours.

o Work-up of the reaction mixture yields 24.7 g (75.6%) of 2-Methyl-4-
methoxycarbonyltetrahydrofuran-3-one.

Step 2: Synthesis of 2-Methyltetrahydrofuran-3-one[5]

In a 1000 mL three-necked flask, add 2-Methyl-4-methoxycarbonyltetrahydrofuran-3-one, 5
times the amount of 5% hydrochloric acid, and a suitable amount of acetic acid.

o Heat the mixture under reflux until hydrolysis is complete.

o Cool to room temperature, neutralize with sodium hydroxide solution, and extract with ethyl
acetate.

e Dry the organic layer with anhydrous sodium sulfate.

 After solvent evaporation, distill the residue and collect the fraction at 138-140 °C to obtain 2-
Methyltetrahydrofuran-3-one with a yield of 83%.

Applications in Fine Chemical Synthesis

2-Methyltetrahydrofuran-3-one serves as a versatile starting material for the synthesis of
various fine chemicals, particularly those with applications in the flavor and pharmaceutical
industries. One notable application is the synthesis of 2-methyltetrahydrofuran-3-thiol, a potent
flavor compound.

Synthesis of 2-Methyltetrahydrofuran-3-thiol
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The synthesis of 2-methyltetrahydrofuran-3-thiol from 2-methyltetrahydrofuran-3-one
involves a two-step process of vulcanization followed by reduction.

Synthetic Workflow for 2-Methyltetrahydrofuran-3-thiol

Step 1: Vulcanization

(2—Methyltetrahydrofuran—3—on9

Vulcanization Reagent
(e.g., P4S10)

Intermediate 1

Step 2: Reduction

Intermediate 1

Reducing Agent
(e.g., Sodium Borohydride)
(Z—Methyltetrahydrofuran—3-thi0D

Click to download full resolution via product page

Caption: Synthesis of 2-Methyltetrahydrofuran-3-thiol.
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Experimental Protocol: Synthesis of 2-
Methyltetrahydrofuran-3-thiol[7]

Step 1: Vulcanization

e Avulcanization reaction is carried out on 2-methyltetrahydrofuran-3-one as the raw
material using a suitable vulcanization reagent (e.g., phosphorus pentasulfide) to obtain an
intermediate.

e The reaction is typically performed in a solvent such as acetonitrile at a temperature of 40-70
°C.

« After the reaction, the pH is adjusted to 7-8 with an aqueous sodium carbonate solution,
followed by extraction with an organic solvent to isolate the intermediate.

Step 2: Reduction

e The intermediate from the vulcanization step is subjected to a reduction reaction to yield 2-
methyltetrahydrofuran-3-thiol.

e Areducing agent such as sodium borohydride or potassium borohydride is used in a C1-C6
alcohol solvent.

e The reaction is typically carried out at a temperature of 10-20 °C.
 After the reaction, the pH is adjusted to 5-6 with concentrated hydrochloric acid.

e The product is isolated through filtration, solvent removal, and purification by flash
evaporation and rectification.

Conclusion

2-Methyltetrahydrofuran-3-one is a valuable and versatile building block for the synthesis of
fine chemicals. Its utility is demonstrated in the preparation of important flavor compounds and
its potential as a precursor for pharmaceutical and agrochemical intermediates. The availability
of straightforward synthetic routes to 2-methyltetrahydrofuran-3-one, coupled with its
reactivity, makes it an attractive starting material for researchers and professionals in drug
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development and chemical synthesis. Further exploration of its reactivity will undoubtedly lead
to the discovery of new and efficient synthetic methodologies for a wide range of valuable
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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